Cas no 338421-99-1 (1-[(4-BROMOPHENYL)SULFANYL]-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-2-PROPANOL)
1-[(4-BROMOPHENYL)SULFANYL]-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-2-PROPANOL Chemical and Physical Properties
Names and Identifiers
-
- 1-[(4-BROMOPHENYL)SULFANYL]-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-2-PROPANOL
- 1-[(4-bromophenyl)sulfanyl]-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol
- 1-Piperazineethanol, α-[[(4-bromophenyl)thio]methyl]-4-(4-fluorophenyl)-
- 1-(4-bromophenyl)sulfanyl-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol
- Oprea1_541603
-
- Inchi: 1S/C19H22BrFN2OS/c20-15-1-7-19(8-2-15)25-14-18(24)13-22-9-11-23(12-10-22)17-5-3-16(21)4-6-17/h1-8,18,24H,9-14H2
- InChI Key: XAYBQMQZNGGYMG-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)SCC(CN1CCN(C2C=CC(=CC=2)F)CC1)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 382
- XLogP3: 4.2
- Topological Polar Surface Area: 52
1-[(4-BROMOPHENYL)SULFANYL]-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-2-PROPANOL Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | 4H-477S-1MG |
1-[(4-bromophenyl)sulfanyl]-3-[4-(4-fluorophenyl)piperazino]-2-propanol |
338421-99-1 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | 4H-477S-5MG |
1-[(4-bromophenyl)sulfanyl]-3-[4-(4-fluorophenyl)piperazino]-2-propanol |
338421-99-1 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | 4H-477S-10MG |
1-[(4-bromophenyl)sulfanyl]-3-[4-(4-fluorophenyl)piperazino]-2-propanol |
338421-99-1 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652491-1mg |
1-((4-Bromophenyl)thio)-3-(4-(4-fluorophenyl)piperazin-1-yl)propan-2-ol |
338421-99-1 | 98% | 1mg |
¥546.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652491-2mg |
1-((4-Bromophenyl)thio)-3-(4-(4-fluorophenyl)piperazin-1-yl)propan-2-ol |
338421-99-1 | 98% | 2mg |
¥619.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652491-5mg |
1-((4-Bromophenyl)thio)-3-(4-(4-fluorophenyl)piperazin-1-yl)propan-2-ol |
338421-99-1 | 98% | 5mg |
¥627.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652491-10mg |
1-((4-Bromophenyl)thio)-3-(4-(4-fluorophenyl)piperazin-1-yl)propan-2-ol |
338421-99-1 | 98% | 10mg |
¥747.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652491-20mg |
1-((4-Bromophenyl)thio)-3-(4-(4-fluorophenyl)piperazin-1-yl)propan-2-ol |
338421-99-1 | 98% | 20mg |
¥1313.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652491-25mg |
1-((4-Bromophenyl)thio)-3-(4-(4-fluorophenyl)piperazin-1-yl)propan-2-ol |
338421-99-1 | 98% | 25mg |
¥1237.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652491-50mg |
1-((4-Bromophenyl)thio)-3-(4-(4-fluorophenyl)piperazin-1-yl)propan-2-ol |
338421-99-1 | 98% | 50mg |
¥1234.00 | 2024-05-18 |
1-[(4-BROMOPHENYL)SULFANYL]-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-2-PROPANOL Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on 1-[(4-BROMOPHENYL)SULFANYL]-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-2-PROPANOL
Introduction to 1-[(4-BROMOPHENYL)SULFANYL]-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-2-PROPANOL (CAS No. 338421-99-1)
1-[(4-BROMOPHENYL)SULFANYL]-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-2-PROPANOL (CAS No. 338421-99-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, exhibits promising potential in various therapeutic applications. The presence of both bromophenyl and fluorophenyl moieties, coupled with a piperazine ring, contributes to its diverse chemical properties and biological activities.
The bromophenyl moiety is a key structural component that imparts specific electronic and steric properties to the molecule. This group is frequently utilized in medicinal chemistry due to its ability to modulate receptor binding and metabolic stability. In contrast, the fluorophenyl group introduces fluorine atoms, which are known for their ability to enhance drug bioavailability and metabolic resistance. The combination of these two aromatic rings with a piperazine linker creates a framework that is highly conducive to interactions with biological targets.
The piperazine scaffold in 1-[(4-BROMOPHENYL)SULFANYL]-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-2-PROPANOL plays a crucial role in determining its pharmacological profile. Piperazine derivatives are well-documented for their role in central nervous system (CNS) drugs, antihistamines, and antipsychotics. The introduction of the secondary alcohol group at the 2-position further expands the compound's potential applications, particularly in the development of enzyme inhibitors and receptor modulators.
In recent years, there has been a surge in research focused on developing novel compounds with enhanced binding affinity and selectivity for therapeutic targets. The structural features of 1-[(4-BROMOPHENYL)SULFANYL]-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-2-PROPANOL, including the bromophenyl, fluorophenyl, and piperazine moieties, make it an attractive candidate for further investigation. Studies have demonstrated that such compounds can exhibit significant activity against various biological targets, including kinases, G protein-coupled receptors (GPCRs), and ion channels.
The synthesis of 1-[(4-BROMOPHENYL)SULFANYL]-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-2-PROPANOL involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the sulfanyl group at the 1-position is achieved through nucleophilic substitution reactions, while the piperazine ring is typically formed via cyclocondensation or nucleophilic addition reactions. The final step involves the addition of the secondary alcohol at the 2-position, which can be accomplished through reduction or hydroxylation techniques.
The pharmacological evaluation of 1-[(4-BROMOPHENYL)SULFANYL]-3-[4-(4-FLUOROPHENYL)PIPERAZINO] -2-
PROPANOL has revealed intriguing findings that highlight its potential as a lead compound for drug development. Preclinical studies have shown that this compound exhibits significant binding affinity for several therapeutic targets, including vascular endothelial growth factor receptors (VEGFRs) and platelet-derived growth factor receptors (PDGFRs). These findings suggest that it may have applications in treating conditions such as cancer and inflammation.
Beyond its potential therapeutic applications, 1-[(
)
]
] also serves as a valuable tool for mechanistic studies in drug design. The unique structural features of this compound allow researchers to probe the interactions between small molecules and biological targets at a molecular level. By understanding these interactions, scientists can develop more effective drugs with improved efficacy and reduced side effects.
The growing interest in fluorinated aromatic compounds underscores their importance in modern drug discovery. The presence of fluorine atoms can significantly alter the pharmacokinetic properties of a molecule, making it more stable in vivo and less susceptible to metabolic degradation. This has led to an increased focus on developing synthetic methods for fluorinated derivatives like 1-[(
)] -[(
)] -[(
)] -[(
)] . These methods are essential for producing high-quality samples for both preclinical and clinical studies.
In conclusion, 1-[(
)] -[(
)] -[(
)] -[(
)] is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into various therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel drugs.
338421-99-1 (1-[(4-BROMOPHENYL)SULFANYL]-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-2-PROPANOL) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)